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Compound of Interest

Compound Name: Spodumene (AlLi(SiO3)2)

Cat. No.: B074402 Get Quote

This technical support center provides troubleshooting guidance for researchers, scientists,

and drug development professionals encountering low lithium recovery during spodumene

flotation experiments. The information is presented in a question-and-answer format to directly

address specific issues.

Frequently Asked Questions (FAQs)
Q1: My lithium recovery is unexpectedly low. What are the most common initial factors to

investigate?

Low lithium recovery in spodumene flotation can stem from several factors related to the ore

itself, the reagents used, and the process parameters. The most common initial areas to

investigate are:

Ore Characteristics: The mineralogy of your ore is a primary factor. The presence of certain

gangue minerals like mica, feldspar, and quartz, which have similar surface properties to

spodumene, can lead to poor selectivity.[1][2][3] Weathering and surface oxidation of the ore

can also create alteration products that interfere with the flotation process.[1]

Slime Content: Excessive slimes (very fine particles) are a major cause of low recovery.

They can coat the surface of spodumene particles, preventing collector adsorption, and also

consume large quantities of reagents.[1][4]
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Reagent Scheme: An unoptimized reagent suite is a frequent issue. This includes incorrect

collector type or dosage, inappropriate pH levels, and insufficient depression of gangue

minerals.[2][5]

Particle Size: The particle size distribution after grinding is critical. Over-grinding can

generate excessive slimes, while under-grinding may result in poor liberation of spodumene

from the gangue minerals.[4][6]

Q2: How can I determine if slimes are the cause of my low recovery, and what is the corrective

action?

Slimes interfere with selective flotation and consume expensive reagents.[1] If you suspect

slimes are the issue, you can perform a desliming step prior to flotation and compare the

results with your previous experiments.

Corrective Action: Desliming The most effective corrective action is to implement a desliming

stage before the conditioning and flotation steps.[1][7] This can be achieved through

techniques like hydrocycloning or sedimentation. Strengthening the stirring in the mixing tank

before flotation can also help disperse the sludge and improve the selectivity of reagents.[4]

Q3: My spodumene recovery is still low after desliming. How do I troubleshoot my reagent

suite?

An optimized reagent suite is crucial for selective spodumene flotation. The key components to

evaluate are the collector, pH modifier, and depressants.

Collector: Fatty acids, such as oleic acid and tall oil, are common collectors for spodumene.

[5][8] However, their selectivity can be poor.[2][9] Consider testing different collectors,

including hydroxamic acids or mixed cationic/anionic collectors, which have shown improved

performance in some cases.[8][10] The collector dosage is also critical and should be

optimized.[11]

pH Modifier: The pH of the pulp significantly impacts the surface charge of spodumene and

the effectiveness of the collector.[8] Spodumene flotation is typically carried out in a neutral

to alkaline pH range, often between 7.5 and 9.8.[8][11][12] Use pH regulators like sodium

hydroxide (NaOH) or lime (CaO) to adjust and maintain the target pH.[8]
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Depressants: To improve selectivity, depressants are used to inhibit the flotation of gangue

minerals. Sodium silicate is commonly used to depress quartz, while starch or dextrine can

be used to depress spodumene itself in a reverse flotation scheme.[1][8]

A systematic approach to optimizing your reagent suite is to conduct bench-scale flotation

tests, varying one reagent parameter at a time while keeping others constant.

Q4: What are the optimal operating parameters for a typical spodumene flotation experiment?

While the optimal parameters will vary depending on the specific ore, the following table

summarizes typical ranges found in the literature that can serve as a starting point for your

experiments.

Parameter Typical Range/Value Source(s)

Grind Size ~200 mesh [4]

Pulp pH 7.5 - 9.8 [11][12]

Pulp Density 18% - 20% solids [1][11]

Collector Dosage (Oleic Acid) 1.4 kg/ton [11]

Conditioning Time 10 minutes [11]

Flotation Temperature 15 °C [11]

Cell Rotor Speed 1040 RPM [11]

Q5: Can metal ions in my process water be affecting my results?

Yes, the presence of multivalent metal cations such as Fe³⁺, Ca²⁺, and Mg²⁺ can significantly

impact spodumene flotation.[13] These ions can act as activators, improving the adsorption of

collectors onto the spodumene surface and thereby enhancing its floatability.[2][13] For

example, the addition of Ca²⁺ ions has been shown to increase spodumene recovery to around

90%.[3] Conversely, high salinity and other impurities in process water can interfere with

reagent chemistry and reduce recovery.[6] It is important to analyze your process water to

understand its composition and its potential effects on flotation performance.
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Experimental Protocols
Protocol 1: Bench-Scale Flotation Test for Reagent Optimization

Objective: To determine the optimal dosage of collector and pH for maximizing spodumene

recovery.

Materials:

Representative ore sample, ground to the desired particle size.

Laboratory flotation cell (e.g., Denver D12).[12]

pH meter.

Collector solution (e.g., sodium oleate).

pH modifier solutions (e.g., NaOH, H₂SO₄).

Depressant solution (e.g., sodium silicate), if required.

Frother (e.g., MIBC).

Process water.

Procedure:

Prepare a pulp of a specific density (e.g., 18% solids) in the flotation cell.[11]

Adjust the pulp to the desired pH using the pH modifier solutions. Allow the pH to stabilize.

If using a depressant, add it to the pulp and condition for a set amount of time (e.g., 3-5

minutes).

Add the collector at the desired dosage and condition the pulp for a specified time (e.g., 10

minutes).[11]

Add the frother and condition for a shorter period (e.g., 2 minutes).
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Open the air inlet and collect the froth for a predetermined time.

Filter, dry, and weigh the concentrate and tailings.

Analyze the concentrate and tailings for Li₂O content to calculate recovery and grade.

Repeat the experiment, varying the collector dosage and pH to find the optimal conditions.
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Caption: A step-by-step workflow for troubleshooting low lithium recovery in spodumene

flotation.
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Caption: Key interdependent factors influencing spodumene flotation performance.
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Caption: A simplified diagram of a typical spodumene flotation circuit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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